Cas no 1805622-57-4 (Methyl 2-amino-5-cyanopyridine-4-acetate)

• Product Name: Methyl 2-amino-5-cyanopyridine-4-acetate
• CAS No: 1805622-57-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 4803498
• Update Time: 2025-06-08

Methyl 2-amino-5-cyanopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-cyanopyridine-4-acetate

• Inchi： 1S/C9H9N3O2/c1-14-9(13)3-6-2-8(11)12-5-7(6)4-10/h2,5H,3H2,1H3,(H2,11,12)
• InChI Key： AWGQEDPKOOTAIQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C#N)=CN=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 0
• Topological Polar Surface Area: 89

Additional information on Methyl 2-amino-5-cyanopyridine-4-acetate

Comprehensive Overview of Methyl 2-amino-5-cyanopyridine-4-acetate (CAS No. 1805622-57-4)

Methyl 2-amino-5-cyanopyridine-4-acetate (CAS No. 1805622-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique cyanopyridine and acetate functional groups. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring Methyl 2-amino-5-cyanopyridine-4-acetate for its potential role in developing kinase inhibitors and antimicrobial agents. The compound's amino and cyano groups offer reactive sites for further modifications, enabling the creation of novel derivatives with enhanced biological activity.

One of the most searched questions in the scientific community is: "What are the applications of Methyl 2-amino-5-cyanopyridine-4-acetate in drug development?" Studies suggest that this compound serves as a key building block for small-molecule therapeutics, particularly in targeting enzymes involved in inflammatory and metabolic disorders. Its high purity and stability under controlled conditions make it a preferred choice for laboratory-scale synthesis.

Another trending topic is the green synthesis of pyridine derivatives. Environmental concerns have driven researchers to optimize the production of Methyl 2-amino-5-cyanopyridine-4-acetate using sustainable catalysts and solvent-free methods. This aligns with the broader industry shift toward eco-friendly chemical processes, a subject frequently queried in academic and industrial forums.

From a technical perspective, the compound's CAS No. 1805622-57-4 is often cross-referenced in patent literature and regulatory databases. Its inclusion in high-throughput screening libraries underscores its relevance in identifying lead compounds for various therapeutic areas. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and structural integrity.

In summary, Methyl 2-amino-5-cyanopyridine-4-acetate represents a critical intermediate in modern synthetic chemistry. Its multifaceted applications, coupled with ongoing research into its derivatives, position it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in both academic and industrial settings.